N-(5-chloro-2-methoxyphenyl)-2-{[3-(3-methoxyphenyl)-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl]thio}acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[3-(3-methoxyphenyl)-4-oxopyrido[2,3-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H19ClN4O4S/c1-31-16-6-3-5-15(12-16)28-22(30)17-7-4-10-25-21(17)27-23(28)33-13-20(29)26-18-11-14(24)8-9-19(18)32-2/h3-12H,13H2,1-2H3,(H,26,29)
• InChI Key: GBGDRBBPLQGYKX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC3=C(C=CC=N3)C(=O)N2C4=CC(=CC=C4)OC
• Molecular Formula: C23H19ClN4O4S
• Molecular Weight: 482.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-{[3-(3-methoxyphenyl)-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl]thio}acetamide is a useful research compound. Its molecular formula is C23H19ClN4O4S and its molecular weight is 482.94. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-{[3-(3-methoxyphenyl)-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl]thio}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-{[3-(3-methoxyphenyl)-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl]thio}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research has focused on synthesizing novel compounds derived from related chemical structures, aiming at exploring their potential as therapeutic agents. For example, Abu-Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, evaluating their anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This research demonstrates the interest in developing new therapeutic agents through chemical synthesis and highlights the potential of related compounds in medical applications.

Pharmacokinetics and Disposition

Dong et al. (2016) explored the pharmacokinetics and disposition of PF-06282999, a thiouracil derivative with a structure similar to the compound of interest. This study provided insights into the mechanisms of elimination and the potential for nonmetabolic routes in the disposition of such compounds, contributing to a better understanding of their behavior in biological systems (Dong et al., 2016).

Biological Evaluation and Activity

The chemical behavior and biological evaluation of related compounds have been investigated, aiming at understanding their potential therapeutic uses. Farouk, Ibrahim, and El-Gohary (2021) reported on the synthesis, chemical reactivity, and biological evaluation of novel compounds, providing valuable data on their potential applications (Farouk, Ibrahim, & El-Gohary, 2021).

Mechanism of Action and Induction

Moscovitz et al. (2018) studied the induction of human cytochrome P450 3A4 by PF-06282999, a related compound, shedding light on its biochemical mechanisms and potential interactions within the human body (Moscovitz, Lin, Johnson, Tu, Goosen, Weng, & Kalgutkar, 2018).